Cas no 2600399-83-3 (4-(methyl-d3)-4H-1,2,4-triazol-3-amine)

• Product Name: 4-(methyl-d3)-4H-1,2,4-triazol-3-amine
• CAS No: 2600399-83-3
• MF: C₃H₆N₄
• MW: 101.125024318695
• CID: 6825656
• PubChem ID: 172403694
• Update Time: 2025-02-26

4-(methyl-d3)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(methyl-d3)-4H-1,2,4-triazol-3-amine
• CS-23794
• 2600399-83-3

• Inchi： 1S/C3H6N4/c1-7-2-5-6-3(7)4/h2H,1H3,(H2,4,6)/i1D3
• InChI Key： UQUDZKOREXYFDJ-FIBGUPNXSA-N
• SMILES： N1(C=NN=C1N)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 101.078076446Da
• Monoisotopic Mass: 101.078076446Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.7Ų